![molecular formula C18H14F3N3O B7635447 1-methyl-N-(4-phenylphenyl)-3-(trifluoromethyl)pyrazole-4-carboxamide](/img/structure/B7635447.png)
1-methyl-N-(4-phenylphenyl)-3-(trifluoromethyl)pyrazole-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-methyl-N-(4-phenylphenyl)-3-(trifluoromethyl)pyrazole-4-carboxamide, also known as C646, is a small molecule inhibitor of the histone acetyltransferase (HAT) p300/CBP-associated factor (PCAF). It has been widely used in scientific research to investigate the role of HATs in gene expression, epigenetics, and cancer.
Mechanism of Action
1-methyl-N-(4-phenylphenyl)-3-(trifluoromethyl)pyrazole-4-carboxamide inhibits the acetyltransferase activity of p300/CBP-associated factor (PCAF) by binding to the catalytic domain of the enzyme. This prevents the transfer of acetyl groups from acetyl-CoA to lysine residues on histone proteins, leading to the downregulation of gene expression.
Biochemical and Physiological Effects:
This compound has been shown to have a range of biochemical and physiological effects, including the inhibition of cell proliferation, induction of apoptosis, and suppression of tumor growth. It has also been shown to modulate the immune response by inhibiting the production of pro-inflammatory cytokines.
Advantages and Limitations for Lab Experiments
One of the main advantages of using 1-methyl-N-(4-phenylphenyl)-3-(trifluoromethyl)pyrazole-4-carboxamide in lab experiments is its specificity for p300/CBP-associated factor (PCAF), which allows for the selective inhibition of HAT activity. However, one limitation of using this compound is its relatively low potency, which can require high concentrations of the compound to achieve significant effects.
Future Directions
There are several potential future directions for research involving 1-methyl-N-(4-phenylphenyl)-3-(trifluoromethyl)pyrazole-4-carboxamide, including:
1. Investigating the role of p300/CBP-associated factor (PCAF) in other biological processes beyond gene expression and epigenetics.
2. Developing more potent and selective inhibitors of HAT activity for use in lab experiments and potential therapeutic applications.
3. Exploring the use of this compound in combination with other drugs or therapies to enhance its efficacy and reduce potential side effects.
4. Investigating the potential use of this compound in the treatment of various diseases, including cancer and inflammatory disorders.
5. Further characterizing the biochemical and physiological effects of this compound to better understand its mechanism of action and potential therapeutic applications.
Synthesis Methods
The synthesis of 1-methyl-N-(4-phenylphenyl)-3-(trifluoromethyl)pyrazole-4-carboxamide involves a multi-step process that includes the reaction of 4-phenylphenylhydrazine with ethyl trifluoropyruvate to form 1-ethyl-3-(trifluoromethyl)pyrazole-4-carboxylic acid hydrazide. This intermediate is then treated with methyl iodide to give the desired product, this compound.
Scientific Research Applications
1-methyl-N-(4-phenylphenyl)-3-(trifluoromethyl)pyrazole-4-carboxamide has been extensively used in scientific research to investigate the role of HATs in gene expression, epigenetics, and cancer. It has been shown to inhibit the acetylation of histone H3 lysine 27 (H3K27) and histone H4 lysine 8 (H4K8) by p300/CBP-associated factor (PCAF), leading to the downregulation of genes involved in cell proliferation, cell cycle progression, and oncogenesis.
properties
IUPAC Name |
1-methyl-N-(4-phenylphenyl)-3-(trifluoromethyl)pyrazole-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C18H14F3N3O/c1-24-11-15(16(23-24)18(19,20)21)17(25)22-14-9-7-13(8-10-14)12-5-3-2-4-6-12/h2-11H,1H3,(H,22,25) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
MIJWSYVBGFMMNV-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C(=N1)C(F)(F)F)C(=O)NC2=CC=C(C=C2)C3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C18H14F3N3O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
345.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.